Cas no 1361961-20-7 (ethyl 5-(3-benzoylthioureido)-1-ethyl-1H-pyrazole-4-carboxylate)

ethyl 5-(3-benzoylthioureido)-1-ethyl-1H-pyrazole-4-carboxylate structure

1361961-20-7 structure

Product Name:ethyl 5-(3-benzoylthioureido)-1-ethyl-1H-pyrazole-4-carboxylate

CAS No:1361961-20-7

Molecular Formula:C₁₆H₁₈N₄O₃S

Molecular Weight:346.404121875763

CID:4593276

ethyl 5-(3-benzoylthioureido)-1-ethyl-1H-pyrazole-4-carboxylate Properties

Names and Identifiers

- ethyl 5-(3-benzoylthioureido)-1-ethyl-1H-pyrazole-4-carboxylate
- InChIKey： QQSIRRFIXUCMQZ-UHFFFAOYSA-N
- Inchi： 1S/C16H18N4O3S/c1-3-20-13(12(10-17-20)15(22)23-4-2)18-16(24)19-14(21)11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3,(H2,18,19,21,24)
- SMILES： N1(CC)C(NC(NC(=O)C2=CC=CC=C2)=S)=C(C(OCC)=O)C=N1

ethyl 5-(3-benzoylthioureido)-1-ethyl-1H-pyrazole-4-carboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01FG8Q-100mg	ethyl 5-(3-benzoylthioureido)-1-ethyl-1H-pyrazole-4-carboxylate	1361961-20-7	95%	100mg	$240.00
A2B Chem LLC	AX99706-100mg	ethyl 5-(3-benzoylthioureido)-1-ethyl-1H-pyrazole-4-carboxylate	1361961-20-7	95%	100mg	$253.00	2024-04-20

ethyl 5-(3-benzoylthioureido)-1-ethyl-1H-pyrazole-4-carboxylate Related Literature

1. Effects of peripheral substitutions on the singlet oxygen quantum yields of monophthalocyaninato ytterbium(iii) complexes†

Quanquan Zhang,Guoe Cheng,Hanzhong Ke,Xunjin Zhu,Nianyong Zhu,Wai-Yeung Wong,Wai-Kwok Wong RSC Adv., 2015,5, 22294-22299
2. Visible-light-induced water reduction reaction for efficient hydrogen production by N-doped In2Ga2ZnO7 nanoparticle decorated on RGO sheets†

Inorg. Chem. Front., 2016,3, 1582-1596
3. Rhodium(iii)-catalyzed dehydrogenative dialkenylation of the monocarba-closo-decaborate cluster by regioselective B–H activation†

Xuewei Liang,Yunjun Shen,Kang Zhang,Jiyong Liu,Simon Duttwyler Chem. Commun., 2018,54, 12451-12454
4. A rational design of the coupling mechanism of physical adsorption and chemical charge effect for high-performance lithium–sulfur batteries†

Guilin Feng,Xiaohong Liu,Yasai Wang,Zhenguo Wu,Chen Wu,Rong Li,Yanxiao Chen,Xiaodong Guo,Benhe Zhong,Jianshu Li RSC Adv., 2019,9, 12710-12717
5. Reduction of graphite oxide using alcohols†‡

Daniel R. Dreyer,Shanthi Murali,Yanwu Zhu,Rodney S. Ruoff,Christopher W. Bielawski J. Mater. Chem., 2011,21, 3443-3447
6. Nucleophilic conjugate 1,3-addition of phosphines to oligoynoates†

Jie-Cheng Deng,Chih-Wei Kuo,Shih-Ching Chuang Chem. Commun., 2014,50, 10580-10583
7. Antimicrobially active cycloundecapeptides related to gramicidin S having a novel turn structure with cisd-Phe-Propeptide bond†

Makoto Tamaki,Ichiro Sasaki,Manabu Kokuno,Mitsuno Shindo,Masahiro Kimura,Yoshiki Uchida Org. Biomol. Chem., 2010,8, 1791-1797
8. Polypyridyl-functionalizated alkynyl gold(i) metallaligands supported by tri- and tetradentate phosphanes†

Montserrat Ferrer,Leticia Giménez,Albert Gutiérrez,João Carlos Lima,Manuel Martínez,Avelino Martín,Rakesh Puttreddy,Kari Rissanen Dalton Trans., 2017,46, 13920-13934
9. Micro-flow nanocatalysis: synergic effect of TfOH@SPIONs and micro-flow technology as an efficient and robust catalytic system for the synthesis of plasticizers†

Maryam Tashi,Behnaz Shafiee,Yoshie Sakamaki,Ji-Yun Hu,Zachary Heidrick,M. Hassan Beyzavi RSC Adv., 2018,8, 37835-37840
10. Flexible one diode–one resistor resistive switching memory arrays on plastic substrates†

Hyeon Gyun Yoo,Seungjun Kim,Keon Jae Lee RSC Adv., 2014,4, 20017-20023

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

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